N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Dopamine D4 Ligand Potency
N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a structurally related compound, has been studied for its high affinity and selectivity towards the dopamine D4 receptor. This compound, due to its selective receptor binding, has implications in neurological research and potential therapeutic applications for disorders associated with dopamine dysregulation (Perrone et al., 1998).
Anticonvulsant Properties
Research into benzamides, including those structurally similar to N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide, has yielded several compounds with significant anticonvulsant activities. These compounds are being explored for their potential in treating epilepsy and related seizure disorders, highlighting the importance of the benzamide moiety in modulating neuronal excitability (Afolabi & Okolie, 2013).
Microbial Inhibition
The synthesis of benzothiazole derivatives incorporating piperazine and benzamide functionalities has shown promise in antimicrobial studies. These compounds exhibit antibacterial and antifungal activities, indicating their potential use in developing new antimicrobial agents. This line of research is crucial for addressing the growing concern of antibiotic resistance and the need for novel antimicrobial compounds (Patel & Agravat, 2007).
Human Carbonic Anhydrase Inhibition
Sulfonamides incorporating piperazine bioisosteres have been explored for their inhibitory activity against various human carbonic anhydrase isoforms. These studies are significant for understanding the role of carbonic anhydrases in physiological and pathological processes and for the development of inhibitors as therapeutic agents for conditions such as glaucoma, epilepsy, and cancer (Chiaramonte et al., 2019).
Implications for Drug Analysis
The identification and synthesis of impurities in drug compounds, such as in the case of Repaglinide, highlight the importance of thorough chemical analysis in pharmaceutical quality control. Understanding the structure and formation of impurities can aid in improving drug synthesis processes and ensuring the safety and efficacy of pharmaceuticals (Kancherla et al., 2018).
properties
IUPAC Name |
N-[2-(4-acetylpiperazin-1-yl)-1-(benzenesulfonyl)-2-oxoethyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O5S/c1-16-7-6-8-18(15-16)20(27)23-21(31(29,30)19-9-4-3-5-10-19)22(28)25-13-11-24(12-14-25)17(2)26/h3-10,15,21H,11-14H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOVXFMBIJCBVIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(C(=O)N2CCN(CC2)C(=O)C)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.